1-[(4-Methoxyphenyl)methyl]aziridine-2-carboxamide

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]aziridine-2-carboxamide
• InChI: InChI=1S/C11H14N2O2/c1-15-9-4-2-8(3-5-9)6-13-7-10(13)11(12)14/h2-5,10H,6-7H2,1H3,(H2,12,14)
• InChI Key: FQQSQACJQMTYIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC2C(=O)N
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

1-[(4-Methoxyphenyl)methyl]aziridine-2-carboxamide is a compound that belongs to the class of aziridines, which are three-membered nitrogen-containing heterocycles

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(4-Methoxyphenyl)methyl]aziridine-2-carboxamide typically involves the reaction of aziridine-2-carboxylic acid derivatives with 4-methoxybenzyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and microwave-assisted synthesis can be employed to enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-[(4-Methoxyphenyl)methyl]aziridine-2-carboxamide undergoes various chemical reactions, including:

Nucleophilic Ring-Opening Reactions: The aziridine ring is highly strained, making it susceptible to nucleophilic attack.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxaziridines or reduction to yield amines.

Substitution Reactions: The methoxy group on the phenyl ring can be substituted with other functional groups through electrophilic aromatic substitution reactions.